Cas no 1194-57-6 (Benzo[c]thiophen-1(3H)-one)
Benzo[c]thiophen-1(3H)-one is a heterocyclic organic compound featuring a fused benzene and thiophene ring system with a ketone functional group at the 1-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid aromatic framework enhances stability, while the carbonyl group offers versatile functionalization potential, enabling applications in cross-coupling reactions, cyclizations, and derivatizations. The compound’s well-defined molecular architecture is advantageous for designing bioactive molecules, particularly in developing kinase inhibitors and other therapeutic agents. High purity grades ensure consistent performance in research and industrial processes, supporting its use in advanced organic synthesis.
![Benzo[c]thiophen-1(3H)-one structure](https://ossimg.kuujia.com/scimg/1500/1194-57-6x500.png)
Benzo[c]thiophen-1(3H)-one structure
Product Name:Benzo[c]thiophen-1(3H)-one
CAS No:1194-57-6
MF:C8H6OS
MW:150.197640895844
MDL:MFCD00232245
CID:195451
PubChem ID:818016
Update Time:2025-06-08
Benzo[c]thiophen-1(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- Benzo[c]thiophen-1(3H)-one
- 3H-2-benzothiophen-1-one
- 2-Thiophthalide(7CI,8CI)
- Thiophthalide
- AE-641/25069001
- AKOS005215767
- SCHEMBL5845169
- 3J-016
- 3H-benzo[c]thiophen-1-one
- MFCD00232245
- DTXSID50355890
- 1194-57-6
- CHEMBL4162224
- 2-thiophthalide
- 1,3-dihydro-2-benzothiophen-1-one
- BDBM50276882
- Thiophthalid
- 2-benzothiophen-1(3H)-one
- 3H-isobenzothiophen-1-one
- G68017
- DB-243075
-
- MDL： MFCD00232245
- Inchi： 1S/C8H6OS/c9-8-7-4-2-1-3-6(7)5-10-8/h1-4H,5H2
- InChI Key： NSSBUSDEHNCUIY-UHFFFAOYSA-N
- SMILES： S1C(C2C=CC=CC=2C1)=O
Computed Properties
- Exact Mass: 150.01398
- Monoisotopic Mass: 150.01393598g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 155
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1.9
- Topological Polar Surface Area: 42.4Ų
Experimental Properties
- PSA: 17.07
Benzo[c]thiophen-1(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB341587-100 mg |
2-Benzothiophen-1(3H)-one; . |
1194-57-6 | 100mg |
€208.80 | 2023-04-26 | ||
| abcr | AB341587-100mg |
2-Benzothiophen-1(3H)-one; . |
1194-57-6 | 100mg |
€283.50 | 2025-02-16 | ||
| 1PlusChem | 1P000J6E-100mg |
Benzo[c]thiophen-1(3H)-one |
1194-57-6 | 90% | 100mg |
$78.00 | 2023-12-26 | |
| 1PlusChem | 1P000J6E-250mg |
Benzo[c]thiophen-1(3H)-one |
1194-57-6 | 90% | 250mg |
$130.00 | 2023-12-26 | |
| 1PlusChem | 1P000J6E-1g |
Benzo[c]thiophen-1(3H)-one |
1194-57-6 | 90% | 1g |
$339.00 | 2023-12-26 | |
| Ambeed | A907484-100mg |
Benzo[c]thiophen-1(3H)-one |
1194-57-6 | 90% | 100mg |
$86.0 | 2025-02-28 | |
| Ambeed | A907484-250mg |
Benzo[c]thiophen-1(3H)-one |
1194-57-6 | 90% | 250mg |
$143.0 | 2025-02-28 | |
| Ambeed | A907484-1g |
Benzo[c]thiophen-1(3H)-one |
1194-57-6 | 90% | 1g |
$373.0 | 2025-02-28 | |
| Ambeed | A907484-100mg |
Benzo[c]thiophen-1(3H)-one |
1194-57-6 | 90% | 100mg |
$838.0 | 2025-06-10 | |
| Ambeed | A907484-250mg |
Benzo[c]thiophen-1(3H)-one |
1194-57-6 | 90% | 250mg |
$1385.0 | 2025-06-10 |
Benzo[c]thiophen-1(3H)-one Related Literature
-
Bingjie Zhang,Xiaodong Yang,Ben He,Qiqi Wang,Zishun Liu,Demei Yu,Gang He J. Mater. Chem. A 2021 9 14444
-
Jingjing Ling,Hui Ji,Xiaoli Wang,Yihua Zhang,Chao Zhang,Huizhu Song,Jing Li,Min Zhao,Fengfeng Ping,Jun Qian RSC Adv. 2015 5 69583
-
3. Anionic [4 + 2] cycloaddition with thiophthalides: an integrated approach to the synthesis of olivin and pillaromycinoneGita Majumdar,Ranjan Pal,Kadiyala V. S. N. Murty,Dipakranjan Mal J. Chem. Soc. Perkin Trans. 1 1994 309
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